Cas no 510723-69-0 ((2-Chloro-6-fluoro-benzyl)-furan-2-ylmethyl-amine)

• Product Name: (2-Chloro-6-fluoro-benzyl)-furan-2-ylmethyl-amine
• CAS No: 510723-69-0
• MF: C₁₂H₁₁ClFNO
• MW: 239.673245668411
• CID: 3078151
• PubChem ID: 777696
• Update Time: 2025-10-10

(2-Chloro-6-fluoro-benzyl)-furan-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-6-fluoro-benzyl)-furan-2-ylmethyl-amine
• 510723-69-0
• 1-(2-chloro-6-fluorophenyl)-N-(furan-2-ylmethyl)methanamine
• N-[(2-chloro-6-fluorophenyl)methyl]-1-(furan-2-yl)methanamine
• AKOS000139904
• SR-01000325636-1
• STK126889
• AN-465/42535651
• N-(2-chloro-6-fluorobenzyl)-N-(2-furylmethyl)amine
• SR-01000325636
• N-(2-Chloro-6-fluorobenzyl)-1-(furan-2-yl)methanamine
• [(2-chloro-6-fluorophenyl)methyl](furan-2-ylmethyl)amine

• MDL： MFCD03724424
• Inchi： 1S/C12H11ClFNO/c13-11-4-1-5-12(14)10(11)8-15-7-9-3-2-6-16-9/h1-6,15H,7-8H2
• InChI Key： AECKFDYZTSBRNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNCC1=CC=CO1)F

Computed Properties

• Exact Mass: 239.0513198Da
• Monoisotopic Mass: 239.0513198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.2Ų

(2-Chloro-6-fluoro-benzyl)-furan-2-ylmethyl-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-Chloro-6-fluoro-benzyl)-furan-2-ylmethyl-amine

Introduction to (2-Chloro-6-fluoro-benzyl)-furan-2-ylmethyl-amine (CAS No. 510723-69-0)

The compound (2-Chloro-6-fluoro-benzyl)-furan-2-ylmethyl-amine (CAS No. 510723-69-0) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its ability to participate in a wide range of chemical reactions, making it a valuable tool in organic synthesis and drug discovery.

Recent studies have highlighted the importance of (2-Chloro-6-fluoro-benzyl)-furan-2-ylmethyl-amine in the development of novel materials and pharmaceuticals. Its structure, which includes a benzyl group substituted with chlorine and fluorine atoms, along with a furan ring and an amine functional group, provides it with versatile reactivity and selectivity in chemical transformations.

One of the key areas where this compound has shown promise is in the synthesis of bioactive molecules. The presence of electron-withdrawing groups such as chlorine and fluorine on the benzene ring enhances the molecule's ability to act as an electrophile or nucleophile, depending on the reaction conditions. This makes it an ideal candidate for exploring new pathways in medicinal chemistry.

Moreover, the furan ring in (2-Chloro-6-fluoro-benzyl)-furan-2-ylmethyl-amine contributes to its aromaticity and stability, which are crucial for its performance in high-throughput screening assays used in drug discovery. The amine group further adds versatility, allowing for the formation of various types of bonds and interactions with other molecules.

In terms of synthesis, researchers have developed efficient methods to prepare (2-Chloro-6-fluoro-benzyl)-furan-2-ylium chloride (a related compound) using microwave-assisted techniques, which have significantly reduced reaction times while maintaining high yields and purity levels.

The application of (2-Chloro-6-fluoro-benzyl)-furan-2-ylium chloride extends beyond traditional organic synthesis into areas such as polymer chemistry and catalysis. Its ability to act as a catalyst in certain reactions has opened new avenues for green chemistry practices, emphasizing sustainability and efficiency.

Looking ahead, ongoing research into (2-Chloro-furan-based compounds) is expected to uncover even more applications, particularly in the fields of nanotechnology and advanced materials science. The integration of such compounds into nanomaterials could lead to breakthroughs in electronics, sensors, and energy storage technologies.

In conclusion, (2-Chloro-furan-based compounds) like (2-Chloro-furan-based amine derivatives) continue to be at the forefront of chemical innovation due to their unique properties and adaptability across multiple disciplines.